Cas no 190906-80-0 (Methyl 3-(propylamino)butanoate)

• Product Name: Methyl 3-(propylamino)butanoate
• CAS No: 190906-80-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 2109352
• Update Time: 2023-08-04

Methyl 3-(propylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(propylamino)butanoate
• Methyl 3-(propylamino)butanoate

• Inchi： 1S/C8H17NO2/c1-4-5-9-7(2)6-8(10)11-3/h7,9H,4-6H2,1-3H3
• InChI Key： DIAIOTXDAWJIEY-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)NCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Topological Polar Surface Area: 38.3